Cas no 58704-52-2 (Benzonitrile, nitro-)

• Product Name: Benzonitrile, nitro-
• CAS No: 58704-52-2
• MF: C₇H₄N₂O₂
• MW: 148.11886
• CID: 341180

Benzonitrile, nitro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, nitro-

• Inchi： InChI=1S/C7H4N2O2/c8-5-6-3-1-2-4-7(6)9(10)11/h1-4H
• InChI Key： SWBDKCMOLSUXRH-UHFFFAOYSA-N
• SMILES： N#CC1=CC=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 148.02732

Experimental Properties

• PSA: 66.93